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Introduction

Amethopterin, more commonly known as Methotrexate (MTX), is an antimetabolite and

antifolate agent widely used in the treatment of cancer and autoimmune diseases.[1]

Amethopterin-d3 (Methotrexate-d3) is its stable isotope-labeled (SIL) counterpart, where three

hydrogen atoms have been replaced with deuterium.[1] This isotopic labeling makes

Amethopterin-d3 an invaluable tool in pharmacokinetic (PK) and pharmacodynamic (PD)

studies.

Stable isotope labeling offers a safe and precise method to investigate the absorption,

distribution, metabolism, and excretion (ADME) of drugs.[2][3] Unlike radioactive isotopes,

stable isotopes are non-radioactive and pose no safety risks to subjects, making them ideal for

clinical research.[2][3] In conjunction with sensitive analytical techniques like liquid

chromatography-tandem mass spectrometry (LC-MS/MS), Amethopterin-d3 can be used as a

tracer to study the in-vivo behavior of the drug or as an internal standard for highly accurate

and precise quantification of unlabeled Amethopterin in complex biological matrices.[1][2][4]

Pharmacokinetic (PK) Applications and Data
The use of Amethopterin-d3 is critical for accurately defining the pharmacokinetic profile of

Amethopterin. By serving as an internal standard, it corrects for variability during sample

preparation and analysis, leading to reliable quantification.[4] Furthermore, co-administering a

labeled intravenous microdose of Amethopterin-d3 with an oral dose of the unlabeled drug

allows for the determination of absolute bioavailability in a single study.[2]
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Data Presentation: Pharmacokinetic Parameters of Amethopterin (Methotrexate)

The following table summarizes key pharmacokinetic parameters for Amethopterin, which are

essential for designing and interpreting PK/PD studies.

Parameter Value Species/Conditions

Bioavailability (Oral) 60-90% (dose-dependent)
Human; decreases at doses

>25-30 mg/m²[4][5][6]

Time to Peak (Tmax) 1 - 2 hours (oral) Human[5]

Protein Binding ~50% Human Plasma[5][7]

Volume of Distribution (Vd) 0.4 to 0.8 L/kg (steady-state) Human[7]

Metabolism

Hepatic and intracellular

metabolism to active

polyglutamated forms.[4][7]

Major metabolite is 7-

hydroxymethotrexate (7-OH-

MTX).[5][8]

Human

Elimination Half-Life (t½)
Low Dose: 3 - 10 hours High

Dose: 8 - 15 hours
Human[5][6][7]

Excretion

Primarily renal (glomerular

filtration and tubular secretion);

minor biliary excretion (<10%).

[5][6][8]

Human

Pharmacodynamic (PD) Profile: Mechanism of
Action
Amethopterin's pharmacodynamic effect stems from its ability to inhibit nucleotide synthesis,

thereby preventing cell division.[5] It is a folate antagonist that competitively inhibits

dihydrofolate reductase (DHFR).[1][4][7] This inhibition blocks the conversion of dihydrofolate

(DHF) to tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate,

which are essential building blocks for DNA, RNA, and proteins.[1][4]
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Caption: Mechanism of Action of Amethopterin (Methotrexate).

Experimental Protocols
Protocol 1: Quantification of Amethopterin in Plasma by
LC-MS/MS
This protocol describes a method for the quantitative analysis of Amethopterin in human

plasma using Amethopterin-d3 as an internal standard (IS).

1. Materials and Reagents

Amethopterin reference standard

Amethopterin-d3 (IS)
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Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma (blank)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare Amethopterin and Amethopterin-d3 stocks in a suitable

solvent like 5% ammonium hydroxide in water.[9] Store at -80°C.

Working Solutions: Prepare serial dilutions of Amethopterin from the stock solution in 70/30

water/methanol to create calibration standards.[9]

Internal Standard (IS) Working Solution: Prepare a working solution of Amethopterin-d3
(e.g., 0.22 µM) in 70/30 water/methanol.[9]

3. Sample Preparation (Solid Phase Extraction)

Thaw plasma samples, calibration standards, and quality controls on ice.

To 100 µL of each plasma sample, add 10 µL of the IS working solution.

Vortex briefly.

Condition the SPE plate wells with 200 µL of methanol followed by 200 µL of water.

Load the plasma samples onto the SPE plate.

Wash the wells twice with 200 µL of water.

Elute the analytes with 100 µL of methanol.
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Evaporate the eluent to dryness and reconstitute in 100 µL of mobile phase A.

4. LC-MS/MS Instrumentation and Conditions

HPLC System: Shimadzu Nexera X2 or equivalent[10]

Mass Spectrometer: AB Sciex QTRAP 5500 or equivalent[11]

Column: Phenomenex Synergi Polar-RP (e.g., 75 x 2.0 mm, 4 µm)[11]

Mobile Phase A: Water with 0.1% Formic Acid[11]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid[11]

Flow Rate: 0.5 mL/min[10]

Gradient:

0-1 min: 5% B

1-2 min: 5% to 60% B

2-2.5 min: 60% to 5% B

2.5-3.5 min: 5% B [adapted from 20]

Ionization Mode: Electrospray Ionization (ESI), Positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (m/z):

Amethopterin: 455.2 → 308.1[9][11]

Amethopterin-d3 (IS): 458.2 → 311.2[9][11]

5. Data Analysis

Integrate the peak areas for both Amethopterin and the Amethopterin-d3 internal standard.
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Calculate the peak area ratio (Amethopterin / Amethopterin-d3).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Amethopterin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for conducting a pharmacokinetic study

using a stable isotope-labeled compound like Amethopterin-d3.
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Caption: General experimental workflow for a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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